1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide

• IUPAC Name: 1-(2,5-dimethylphenyl)sulfonyl-N-propan-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H26N2O3S/c1-12(2)18-17(20)15-7-9-19(10-8-15)23(21,22)16-11-13(3)5-6-14(16)4/h5-6,11-12,15H,7-10H2,1-4H3,(H,18,20)
• InChI Key: NQRDBPZSSWSKJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCC(CC2)C(=O)NC(C)C
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide, also known as DIDS, is a chemical compound that has been extensively studied for its biochemical and physiological effects. It is a sulfonamide derivative that has been used as a research tool in various fields of science, including pharmacology, physiology, and biochemistry.

Mechanism of Action

1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide is an inhibitor of anion transporters and channels, particularly those that transport chloride ions. It binds to the extracellular side of the transporter/channel and blocks the movement of anions through the pore. This leads to a decrease in the transport of chloride ions and other anions across the membrane, which can have various physiological effects depending on the cell type and context.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide depend on the cell type and context in which it is used. In general, 1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide has been shown to inhibit chloride transport in various cells and tissues, including red blood cells, epithelial cells, and neurons. This can lead to changes in cell volume, membrane potential, and ion homeostasis. 1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide has also been shown to inhibit the activity of some ion channels and transporters that are involved in the regulation of cardiac and smooth muscle contraction.

Advantages and Limitations for Lab Experiments

1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide has several advantages as a research tool, including its high potency and specificity for anion transporters and channels. It can be used to investigate the role of these transporters and channels in various physiological processes and diseases. However, 1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide also has some limitations, including its potential toxicity and off-target effects. It is important to use appropriate controls and concentrations when using 1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide in lab experiments.

Future Directions

There are several future directions for research on 1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide. One area of interest is the development of more potent and selective inhibitors of anion transporters and channels, which could be used to investigate their role in various physiological processes and diseases. Another area of interest is the identification of new targets for 1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide and related compounds, which could lead to the development of new drugs for the treatment of various diseases. Finally, further studies are needed to elucidate the mechanisms of action and physiological effects of 1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide in various cell types and contexts.

Synthesis Methods

The synthesis of 1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide involves the reaction of 2,5-dimethylbenzenesulfonyl chloride with N-isopropyl-4-piperidone in the presence of a base such as sodium hydride or potassium carbonate. The resulting intermediate is then treated with ammonia to yield 1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide. The purity and yield of the compound can be improved by recrystallization or chromatography.

Scientific Research Applications

1-[(2,5-dimethylphenyl)sulfonyl]-N-isopropyl-4-piperidinecarboxamide has been widely used as a research tool in various fields of science. In pharmacology, it has been used to study the effects of anion transport inhibitors on chloride channels and transporters. In physiology, it has been used to investigate the role of anion transporters in the regulation of ion homeostasis and cell volume. In biochemistry, it has been used to study the structure and function of membrane proteins and their interactions with ligands.